Cas no 2090911-87-6 (6-(2-aminophenyl)-1,3-diazinane-2,4-dione)

• Product Name: 6-(2-aminophenyl)-1,3-diazinane-2,4-dione
• CAS No: 2090911-87-6
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 5248414
• Update Time: 2025-07-04

6-(2-aminophenyl)-1,3-diazinane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 6-(2-aminophenyl)dihydro-
• 6-(2-aminophenyl)-1,3-diazinane-2,4-dione

• Inchi： 1S/C10H11N3O2/c11-7-4-2-1-3-6(7)8-5-9(14)13-10(15)12-8/h1-4,8H,5,11H2,(H2,12,13,14,15)
• InChI Key： VUUCMBHXRAVZDG-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C2=CC=CC=C2N)CC(=O)N1

Additional information on 6-(2-aminophenyl)-1,3-diazinane-2,4-dione

Introduction to 6-(2-aminophenyl)-1,3-diazinane-2,4-dione (CAS No. 2090911-87-6)

6-(2-aminophenyl)-1,3-diazinane-2,4-dione, identified by the Chemical Abstracts Service Number (CAS No.) 2090911-87-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the diazinane class, characterized by a six-membered ring containing two nitrogen atoms and two carbon atoms. The presence of an amino group at the 2-position of the phenyl ring and the diketone functionality at the 2,4-positions introduces unique reactivity and potential biological activity, making it a subject of extensive study for its pharmacological properties.

The structural framework of 6-(2-aminophenyl)-1,3-diazinane-2,4-dione incorporates both aromatic and heterocyclic elements, which are known to contribute to its interaction with biological targets. The amino group at the phenyl ring can participate in hydrogen bonding interactions, while the diketone moiety can undergo various chemical transformations, including condensation reactions and Michael additions, which are pivotal in drug discovery processes. These structural features make it a versatile scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of diazinane derivatives due to their ability to modulate multiple biological pathways. Studies have demonstrated that compounds within this class can exhibit inhibitory activity against various enzymes and receptors involved in inflammatory responses, neurodegenerative diseases, and cancer. The 6-(2-aminophenyl)-1,3-diazinane-2,4-dione structure has been investigated for its potential role as an intermediate in synthesizing bioactive molecules that target these pathways.

One of the most compelling aspects of 6-(2-aminophenyl)-1,3-diazinane-2,4-dione is its synthetic accessibility. The compound can be readily prepared through multi-step organic synthesis involving condensation reactions between appropriate precursors. This accessibility allows researchers to modify its structure further by introducing different substituents at various positions on the diazinane ring or the phenyl group. Such modifications can fine-tune its biological activity and improve pharmacokinetic properties, making it an attractive candidate for drug development.

The pharmacological evaluation of 6-(2-aminophenyl)-1,3-diazinane-2,4-dione has revealed promising results in preclinical studies. Research indicates that this compound may possess anti-inflammatory properties by inhibiting key pro-inflammatory cytokines and enzymes. Additionally, its ability to interact with metal ions has led to investigations into its potential as an antimicrobial agent. The compound's structure also suggests possible applications in treating neurodegenerative disorders by modulating oxidative stress and protein aggregation pathways.

The chemical reactivity of 6-(2-aminophenyl)-1,3-diazinane-2,4-dione makes it a valuable building block for medicinal chemists. Its diketone functionality can be converted into other functional groups such as carboxylic acids or esters through oxidation or esterification reactions. Similarly, the amino group at the phenyl ring can be used for further derivatization via acylation or alkylation reactions. These synthetic possibilities enable the creation of a diverse library of analogs with tailored biological activities.

Recent advances in computational chemistry have further enhanced the study of 6-(2-aminophenyl)-1,3-diazinane-2,4-dione by allowing researchers to predict its interactions with biological targets using molecular modeling techniques. These simulations have helped identify key binding pockets on proteins and nucleic acids that could be targeted by this compound. Such insights have guided experimental efforts toward optimizing its potency and selectivity for therapeutic applications.

The safety profile of 6-(2-aminophenyl)-1,3-diazinane-2,4-dione is another critical aspect that has been examined in preclinical studies. Initial toxicity assessments have shown that this compound exhibits moderate solubility in water and organic solvents, which is favorable for formulation development. Furthermore, preliminary studies suggest low acute toxicity at tested doses in animal models when administered orally or intraperitoneally.

In conclusion,6-(2-aminophenyl)-1,3-diazinane-2,4-dione (CAS No. 2090911-87-6) represents a promising scaffold for developing novel therapeutic agents with potential applications in inflammation modulation,neurodegenerative diseases, and antimicrobial treatments. Its structural features enable diverse synthetic modifications,and its pharmacological properties have been validated through preclinical studies. As research continues to uncover new biological functions associated with diazinane derivatives,this compound is poised to play a significant role in future drug development efforts.